Cas no 921083-21-8 (N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 921083-21-8
• MF: C₁₇H₁₆F₃N₅O₃S
• MW: 427.400852203369
• CID: 6553974
• Update Time: 2025-05-19

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• Benzenesulfonamide, N-[[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]methyl]-2-(trifluoromethyl)-

• Inchi： 1S/C17H16F3N5O3S/c1-2-28-13-9-7-12(8-10-13)25-16(22-23-24-25)11-21-29(26,27)15-6-4-3-5-14(15)17(18,19)20/h3-10,21H,2,11H2,1H3
• InChI Key： HSGUEFVKCTWJLO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(OCC)C=C3)N=NN=2)(=O)=O)=CC=CC=C1C(F)(F)F

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 578.5±60.0 °C(Predicted)
• pka: 7.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Analysis of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS 921083-21-8)

The compound N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS 921083-21-8) is a highly specialized sulfonamide derivative with a unique molecular structure. Its tetrazole and trifluoromethyl functional groups make it a subject of interest in pharmaceutical and agrochemical research. The presence of these moieties often correlates with enhanced bioactivity and metabolic stability, which are critical in drug discovery and development.

Recent studies highlight the growing demand for sulfonamide-based compounds due to their versatility in targeting enzymes and receptors. The 1,2,3,4-tetrazole ring in this compound is particularly noteworthy, as it mimics the carboxylate group, offering improved binding affinity in medicinal chemistry applications. Researchers are increasingly exploring its potential in kinase inhibition and anti-inflammatory pathways, aligning with current trends in precision medicine.

From a synthetic perspective, the CAS 921083-21-8 compound exemplifies advancements in heterocyclic chemistry. Its 4-ethoxyphenyl substituent contributes to lipophilicity, a property often optimized in drug design to enhance membrane permeability. This aligns with the pharmaceutical industry's focus on oral bioavailability, a frequently searched topic among researchers and developers.

Environmental and green chemistry considerations are also relevant for this compound. The trifluoromethyl group, while beneficial for activity, has prompted discussions on sustainable synthesis methods. Innovations in catalytic fluorination and solvent-free reactions are being explored to address these challenges, reflecting broader industry priorities.

In agrochemical applications, N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide shows promise as a herbicide intermediate. Its structural features may contribute to target-specific action, reducing off-target effects—a key concern in modern crop protection strategies. This resonates with the increasing demand for eco-friendly pesticides in agriculture.

Analytical characterization of this compound often involves HPLC-MS and NMR spectroscopy, techniques widely discussed in academic and industrial forums. The sulfonamide linkage provides distinct spectroscopic signatures, facilitating quality control in API manufacturing—a critical aspect for regulatory compliance.

Future research directions for CAS 921083-21-8 may include computational QSAR modeling to predict its ADME properties, a hot topic in AI-driven drug discovery. Additionally, its potential as a scaffold for fragment-based drug design could unlock novel therapeutic applications, addressing unmet medical needs in areas like oncology and infectious diseases.